![molecular formula C17H14N2O4 B2422626 5-(Phenylmethoxycarbonylamino)-1H-indole-6-carboxylic acid CAS No. 2287286-22-8](/img/structure/B2422626.png)
5-(Phenylmethoxycarbonylamino)-1H-indole-6-carboxylic acid
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Description
The compound “5-(Phenylmethoxycarbonylamino)-1H-indole-6-carboxylic acid” is a complex organic molecule. It contains an indole group, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. Attached to this indole group are a carboxylic acid group (-COOH), a phenylmethoxycarbonylamino group (Ph-OCO-NH2), and a phenyl group (C6H5-) .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic system. The indole group is planar, and the phenyl group is also planar and conjugated. The carboxylic acid group can participate in hydrogen bonding .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The carboxylic acid group could be involved in esterification or acid-base reactions. The amine group in the phenylmethoxycarbonylamino moiety could participate in reactions typical for amines .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure and the functional groups present. It’s likely to have significant polarity due to the presence of the carboxylic acid and amine groups, which could impact its solubility properties .Mechanism of Action
Properties
IUPAC Name |
5-(phenylmethoxycarbonylamino)-1H-indole-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O4/c20-16(21)13-9-14-12(6-7-18-14)8-15(13)19-17(22)23-10-11-4-2-1-3-5-11/h1-9,18H,10H2,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZWPUQANXCWAQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=C(C=C3C(=C2)C=CN3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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